Cas no 30836-93-2 (Dibenzo[a,f]quinolizinium,9,10-dimethoxy-2-nitro-, chloride (1:1))

• Product Name: Dibenzo[a,f]quinolizinium,9,10-dimethoxy-2-nitro-, chloride (1:1)
• CAS No: 30836-93-2
• MF: C₁₉H₁₅ClN₂O₄
• MW: 370.786403894424
• CID: 318247
• PubChem ID: 21144827
• Update Time: 2025-04-19

Dibenzo[a,f]quinolizinium,9,10-dimethoxy-2-nitro-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,f]quinolizinium,9,10-dimethoxy-2-nitro-, chloride (1:1)
• 9,10-dimethoxy-2-nitroisoquinolino[2,1-a]quinolin-5-ium,chloride
• CHEMBL609717
• NSC340011
• NSC-340011
• 30836-93-2
• 9,10-Dimethoxy-2-nitroisoquinolino[2,1-a]quinolin-5-ium chloride
• DTXSID10611060
• Dibenzo[a, 9,10-dimethoxy-2-nitro-, chloride

• Inchi： 1S/C19H15N2O4.ClH/c1-24-18-10-12-7-8-20-16-6-4-14(21(22)23)9-13(16)3-5-17(20)15(12)11-19(18)25-2;/h3-11H,1-2H3;1H/q+1;/p-1
• InChI Key： GUSRGVFRDIWAEY-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C1C(=CC2=CC=[N+]3C4C=CC(=CC=4C=CC3=C2C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 335.10325
• Monoisotopic Mass: 370.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 65.7
• LogP: 1.18430